Cas no 76549-34-3 (3'-methylated epicatechin)

• Product Name: 3'-methylated epicatechin
• CAS No: 76549-34-3
• MF: C₁₆H₁₆O₆
• MW: 304.294645309448
• CID: 2028646
• PubChem ID: 11420256
• Update Time: 2025-04-21

3'-methylated epicatechin Chemical and Physical Properties

Names and Identifiers

• 3'-O-methoxyepicatechin
• 3'-O-methyl-(-)-epicatechin
• 3'-O-methyl-epicatechin
• 3'-O-methylepicatechin
• 3?-O-Methylepicatechin
• Symplocosidin
• 3'-methylated epicatechin
• 2H-1-Benzopyran-3,5,7-triol, 3,4-dihydro-2-(4-hydroxy-3-methoxyphenyl)-, (2R-cis)-
• SCHEMBL349242
• 67FI825885
• EX-A8222
• 3'-O-METHYL EPICATECHIN
• DTXSID501341513
• 3'-Methylepicatechin
• (2R,3R)-2-(4-hydroxy-3-methoxyphenyl)-3,4-dihydro-2H-chromene-3,5,7-triol
• 2H-1-Benzopyran-3,5,7-triol, 3,4-dihydro-2-(4-hydroxy-3-methoxyphenyl)-, (2R,3R)-
• CHEMBL2297044
• 76549-34-3
• LMPK12020111
• UNII-67FI825885
• Q27138594
• CHEBI:70254

• Inchi： 1S/C16H16O6/c1-21-15-4-8(2-3-11(15)18)16-13(20)7-10-12(19)5-9(17)6-14(10)22-16/h2-6,13,16-20H,7H2,1H3/t13-,16-/m1/s1
• InChI Key： NJHJXXLBWQXMRO-CZUORRHYSA-N
• SMILES： O1C2C=C(C=C(C=2C[C@H]([C@H]1C1C=CC(=C(C=1)OC)O)O)O)O

Computed Properties

• Exact Mass: 304.09468823g/mol
• Monoisotopic Mass: 304.09468823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 99.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Catechins